![molecular formula C21H27N3O2 B251114 N-[4-(4-methylpiperazin-1-yl)phenyl]-3-propoxybenzamide](/img/structure/B251114.png)
N-[4-(4-methylpiperazin-1-yl)phenyl]-3-propoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(4-methylpiperazin-1-yl)phenyl]-3-propoxybenzamide, also known as MP-10, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MP-10 is a selective dopamine D3 receptor antagonist, which means it has the potential to be used in the treatment of various neurological and psychiatric disorders.
Mechanism of Action
N-[4-(4-methylpiperazin-1-yl)phenyl]-3-propoxybenzamide acts as a selective antagonist of the dopamine D3 receptor, which is predominantly expressed in the mesolimbic pathway of the brain. By blocking the activity of this receptor, this compound has the potential to modulate the release of dopamine, a neurotransmitter that plays a crucial role in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects on the brain. Studies have demonstrated that it can reduce drug-seeking behavior in animals, decrease the release of dopamine in specific brain regions, and modulate the activity of other neurotransmitters such as glutamate and GABA.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[4-(4-methylpiperazin-1-yl)phenyl]-3-propoxybenzamide is its selectivity for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various neurological and psychiatric disorders. However, one limitation of this compound is its relatively low potency, which means that high concentrations are required to achieve significant effects.
Future Directions
There are several potential future directions for research on N-[4-(4-methylpiperazin-1-yl)phenyl]-3-propoxybenzamide. One area of interest is the development of more potent and selective dopamine D3 receptor antagonists, which could have improved therapeutic efficacy. Another direction is the investigation of this compound's effects on other neurotransmitter systems, such as serotonin and norepinephrine, which could provide further insights into its potential therapeutic applications. Additionally, research could focus on the development of novel drug delivery systems for this compound, which could improve its bioavailability and reduce side effects.
Synthesis Methods
The synthesis of N-[4-(4-methylpiperazin-1-yl)phenyl]-3-propoxybenzamide involves the reaction of 4-methylpiperazine with 4-bromoaniline, followed by the reaction of the resulting compound with 3-propoxybenzoyl chloride. The final product is obtained through crystallization and purification.
Scientific Research Applications
N-[4-(4-methylpiperazin-1-yl)phenyl]-3-propoxybenzamide has been extensively studied in various scientific fields, including pharmacology, neuroscience, and psychiatry. Its potential therapeutic applications include the treatment of drug addiction, schizophrenia, and Parkinson's disease.
Properties
Molecular Formula |
C21H27N3O2 |
---|---|
Molecular Weight |
353.5 g/mol |
IUPAC Name |
N-[4-(4-methylpiperazin-1-yl)phenyl]-3-propoxybenzamide |
InChI |
InChI=1S/C21H27N3O2/c1-3-15-26-20-6-4-5-17(16-20)21(25)22-18-7-9-19(10-8-18)24-13-11-23(2)12-14-24/h4-10,16H,3,11-15H2,1-2H3,(H,22,25) |
InChI Key |
MWNWETKTDSXISZ-UHFFFAOYSA-N |
SMILES |
CCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C |
Canonical SMILES |
CCCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.